Cas no 152-25-0 (Benzenemethanaminium,N,N'-[1,2-dioxo-1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N,N-diethyl-,dichloride (9CI))
152-25-0 structure
Product Name:Benzenemethanaminium,N,N'-[1,2-dioxo-1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N,N-diethyl-,dichloride (9CI)
CAS No:152-25-0
MF:C28H44Cl2N4O2
MW:539.580565452576
CID:180011
PubChem ID:9044
Update Time:2025-04-19
Benzenemethanaminium,N,N'-[1,2-dioxo-1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N,N-diethyl-,dichloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,N,N'-[1,2-dioxo-1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N,N-diethyl-,dichloride (9CI)
- AMMONIUM, (OXALYLBIS(IMINOETHYLENE))BIS(BENZYLDIETHYL-, DICHLORIDE
- (Oxalylbis(iminoethylene))bis(benzyldiethylammonium chloride)
- WIN 3286
- 152-25-0
-
- Inchi: 1S/C28H42N4O2.2ClH/c1-5-31(6-2,23-25-15-11-9-12-16-25)21-19-29-27(33)28(34)30-20-22-32(7-3,8-4)24-26-17-13-10-14-18-26;;/h9-18H,5-8,19-24H2,1-4H3;2*1H
- InChI Key: RFLYGJKKPYVELY-UHFFFAOYSA-N
- SMILES: [Cl-].[Cl-].O=C(C(NCC[N+](CC)(CC)CC1C=CC=CC=1)=O)NCC[N+](CC)(CC)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 493.94
- Monoisotopic Mass: 538.284132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 14
- Complexity: 537
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 62.34
Benzenemethanaminium,N,N'-[1,2-dioxo-1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N,N-diethyl-,dichloride (9CI) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
152-25-0 (Benzenemethanaminium,N,N'-[1,2-dioxo-1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N,N-diethyl-,dichloride (9CI)) Related Products
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